Cas no 6376-59-6 (Methyl 2-Oxovalerate)
Methyl 2-Oxovalerate structure
Product Name:Methyl 2-Oxovalerate
CAS No:6376-59-6
MF:C6H10O3
MW:130.141802310944
MDL:MFCD10566912
CID:508361
PubChem ID:87559510
Update Time:2025-04-19
Methyl 2-Oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-Oxovalerate
- methyl 2-oxopentanoate
- Pentanoic acid, 2-oxo-,methyl ester
- 2-Oxopentanoic Acid Methyl Ester
- 2-Oxovaleric Acid Methyl Ester
- methyl-2-oxopentanoate
- pentanoic acid, 2-oxo-, methyl ester
- MBNLVYPIKSWXCT-UHFFFAOYSA-N
- Methyl2-Oxovalerate
- 2-Oxovaleric acid, methyl ester
- 2-oxo-pentanoic acid methyl ester
- M1863
- InChI=1/C6H10O3/c1-3-4-5(7)6(8)9-2/h3-4H2,1-2H
-
- MDL: MFCD10566912
- Inchi: 1S/C6H10O3/c1-3-4-5(7)6(8)9-2/h3-4H2,1-2H3
- InChI Key: MBNLVYPIKSWXCT-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCC)=O)=O
Computed Properties
- Exact Mass: 130.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not determined
- Boiling Point: 62°C/12mmHg(lit.)
- Refractive Index: 1.4140-1.4180
- PSA: 43.37
- Solubility: Not determined
Methyl 2-Oxovalerate Security Information
- Prompt:warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- Storage Condition:0-10°C
Methyl 2-Oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M329165-50mg |
Methyl 2-Oxovalerate |
6376-59-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M329165-100mg |
Methyl 2-Oxovalerate |
6376-59-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M329165-500mg |
Methyl 2-Oxovalerate |
6376-59-6 | 500mg |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862100-1g |
Methyl 2-Oxovalerate |
6376-59-6 | ≥90%(GC) | 1g |
¥508.50 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X57505-250mg |
Methyl 2-oxopentanoate |
6376-59-6 | 90% | 250mg |
¥193.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X57505-1g |
Methyl 2-oxopentanoate |
6376-59-6 | 90% | 1g |
¥466.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X57505-5g |
Methyl 2-oxopentanoate |
6376-59-6 | 90% | 5g |
¥1613.0 | 2024-07-18 | |
| abcr | AB250321-5 g |
Methyl 2-oxovalerate, 90%; . |
6376-59-6 | 90% | 5g |
€279.70 | 2023-04-27 | |
| abcr | AB250321-25 g |
Methyl 2-oxovalerate, 90%; . |
6376-59-6 | 90% | 25g |
€926.00 | 2023-04-27 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1863-5G |
Methyl 2-Oxovalerate |
6376-59-6 | >90.0%(GC) | 5g |
¥1000.00 | 2024-04-16 |
Methyl 2-Oxovalerate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
6376-59-6 (Methyl 2-Oxovalerate) Related Products
- 136760-92-4(Heptanedioic acid, 2-oxo-, dimethyl ester)
- 2380-18-9(2-OXOOCTADECANOIC ACID METHYL ESTER)
- 20577-62-2(Hexanoicacid, 2,4-dioxo-, methyl ester)
- 20577-61-1(Methyl 2,4-dioxopentanoate)
- 13192-04-6(Dimethyl 2-Ketoglutaconate)
- 87981-47-3(Octanoic acid, oxo-, methyl ester)
- 139125-23-8(Hexanedioic acid, 2-oxo-, dimethyl ester)
- 20577-63-3(2,4-dioxo-heptanoic acid methyl ester)
- 6395-83-1(methyl 2-oxohexanoate)
- 3952-66-7(Methyl 2-oxobutanoate)
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